Cas no 1563288-83-4 (3-(3-fluoro-4-methylphenyl)prop-2-enal)

• Product Name: 3-(3-fluoro-4-methylphenyl)prop-2-enal
• CAS No: 1563288-83-4
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 5977387
• PubChem ID: 22370719
• Update Time: 2025-10-25

3-(3-fluoro-4-methylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(3-fluoro-4-methylphenyl)-
• 3-(3-Fluoro-4-methylphenyl)acrylaldehyde
• 3-(3-fluoro-4-methylphenyl)prop-2-enal
• EN300-1246111
• CS-0349886
• SCHEMBL18255202
• 1563288-83-4

• Inchi： 1S/C10H9FO/c1-8-4-5-9(3-2-6-12)7-10(8)11/h2-7H,1H3
• InChI Key： RSXODVNTRBIIFU-UHFFFAOYSA-N
• SMILES： C(=O)C=CC1=CC=C(C)C(F)=C1

Computed Properties

• Exact Mass: 164.063743068g/mol
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 264.1±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on 3-(3-fluoro-4-methylphenyl)prop-2-enal

Compound CAS No. 1563288-83-4: 3-(3-fluoro-4-methylphenyl)prop-2-enal

Compound CAS No. 1563288-83-4, also known as 3-(3-fluoro-4-methylphenyl)prop-2-enal, is a highly specialized organic compound with significant potential in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with an α,β-unsaturated aldehyde group, making it a versatile building block for advanced chemical synthesis.

The molecular structure of 3-(3-fluoro-4-methylphenyl)prop-2-enal consists of a benzene ring substituted with a fluoro group at the 3-position and a methyl group at the 4-position. The aldehyde group is attached to the benzene ring via a two-carbon chain, forming an α,β-unsaturated system. This arrangement imparts the compound with distinct electronic and steric properties, which are highly desirable in modern chemical research.

Recent studies have highlighted the importance of α,β-unsaturated aldehydes like CAS No. 1563288-83 in the development of bioactive molecules and advanced materials. For instance, researchers have explored its role in the synthesis of fluorescent sensors, where the conjugated system of the molecule allows for efficient energy transfer and emission properties.

In addition to its applications in sensor technology, compound CAS No. 1563288 has shown promise in drug discovery programs targeting various diseases. The fluorinated aromatic ring contributes to enhanced pharmacokinetic properties, while the aldehyde group provides opportunities for functionalization and bioconjugation.

The synthesis of compound CAS No. 1563288 typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent oxidation steps to introduce the aldehyde functionality. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, aligning with the principles of green chemistry.

CAS No. 1563288's physical properties, such as its melting point and solubility, have been extensively studied to optimize its use in different chemical processes. Its high stability under various reaction conditions makes it an ideal candidate for large-scale production in industrial settings.

In conclusion, compound CAS No. 1563288, or 3-(3-fluoro-4-methylphenyl)prop-2-enal, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure and favorable chemical properties position it as a key component in advancing modern chemical research and development.